3-(3-(Pyrimidin-2-yloxy)pyrrolidine-1-carbonyl)benzonitrile
Overview
Description
Synthesis Analysis
The synthesis of PPCB involves the use of pyrrolidine, a five-membered nitrogen heterocycle . The starting point for the synthesis of PPCB was (2S)-1-(chloroacetyl)pyrrolidine-2-carbonitrile, which could be obtained from S-proline via a chloroacetylation followed by an amidation of its carboxylate group .Molecular Structure Analysis
PPCB is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring .Scientific Research Applications
Synthesis of Unsymmetrically Tetrasubstituted Pyrroles
PPCB, as a pyrrole derivative, can be used in the synthesis of unsymmetrically tetrasubstituted pyrroles. These pyrroles are among the most important heterocycles in pharmaceuticals and agrochemicals . The synthesis process involves a metal-free method using a consecutive chemoselective double cyanation .
Aggregation-Induced Emission Enhancement (AIEE) Properties
Pyrrolo[1,2-a]pyrimidines, synthesized as the synthetic applications of NH-pyrroles, exhibit unpredicted time-dependent aggregation-induced emission enhancement (AIEE) properties . This property can be utilized in various fields such as optoelectronics and bioimaging.
Versatile Scaffold for Novel Biologically Active Compounds
The pyrrolidine ring in PPCB is one of the nitrogen heterocycles widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The saturated scaffold of pyrrolidine allows efficient exploration of the pharmacophore space due to sp3-hybridization, contribution to the stereochemistry of the molecule, and increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Fungicidal Activity
Although the specific fungicidal activity of PPCB is not mentioned, pyrimidinamines, a group to which PPCB belongs, have been studied for their fungicidal properties . The spatial configuration of the carbon atoms connected to certain groups plays an important role in the fungicidal activity of the compound .
Future Directions
properties
IUPAC Name |
3-(3-pyrimidin-2-yloxypyrrolidine-1-carbonyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O2/c17-10-12-3-1-4-13(9-12)15(21)20-8-5-14(11-20)22-16-18-6-2-7-19-16/h1-4,6-7,9,14H,5,8,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRAUJSMGNALIRQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=CC=N2)C(=O)C3=CC=CC(=C3)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-(Pyrimidin-2-yloxy)pyrrolidine-1-carbonyl)benzonitrile | |
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